Cas no 67808-31-5 (METHYL 3-CYANOTHIOPHENE-2-CARBOXYLATE)

METHYL 3-CYANOTHIOPHENE-2-CARBOXYLATE structure
67808-31-5 structure
Product Name:METHYL 3-CYANOTHIOPHENE-2-CARBOXYLATE
CAS No:67808-31-5
MF:C7H5NO2S
MW:167.185100317001
MDL:MFCD01312338
CID:967125
PubChem ID:2807578
Update Time:2025-04-19

METHYL 3-CYANOTHIOPHENE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 3-CYANOTHIOPHENE-2-CARBOXYLATE
    • methyl 3-cyano-2-thiophenecarboxylate
    • QC-6744
    • 67808-31-5
    • METHYL3-CYANOTHIOPHENE-2-CARBOXYLATE
    • AKOS006238348
    • SCHEMBL12622649
    • AB08489
    • FT-0722409
    • 3-Cyano-thiophene-2-carboxylic acid methyl ester
    • MFCD01312338
    • DTXSID00384554
    • EN300-6769128
    • MDL: MFCD01312338
    • Inchi: 1S/C7H5NO2S/c1-10-7(9)6-5(4-8)2-3-11-6/h2-3H,1H3
    • InChI Key: HEKPCTGYSNTUIJ-UHFFFAOYSA-N
    • SMILES: S1C=CC(C#N)=C1C(=O)OC

Computed Properties

  • Exact Mass: 167.00400
  • Monoisotopic Mass: 167.00409958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • PSA: 78.33000
  • LogP: 1.40638

METHYL 3-CYANOTHIOPHENE-2-CARBOXYLATE Pricemore >>

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